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Compound of Interest

Compound Name: 1,3-Bis(3-aminophenoxy)benzene

Cat. No.: B075826 Get Quote

The properties of polyimides are significantly influenced by the chemical structure of the

dianhydride monomer copolymerized with the diamine. The flexible ether linkages in APB

generally impart good processability and solubility to the resulting polyimides. The choice of

dianhydride allows for the tuning of thermal, mechanical, and dielectric properties to suit

specific applications.

Thermal Properties
The thermal stability of APB-based polyimides is consistently high, with decomposition

temperatures (Td) typically exceeding 500°C. The glass transition temperature (Tg), however,

varies significantly with the rigidity of the dianhydride backbone. Rigid, planar dianhydrides like

Pyromellitic dianhydride (PMDA) lead to higher Tg values, while more flexible dianhydrides

containing ether or hexafluoroisopropylidene groups result in lower Tg's, which can be

advantageous for melt processing.
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Dianhydride
Polyimide
Designation

Glass
Transition
Temp. (Tg) (°C)

5% Weight
Loss Temp.
(Td) (°C)

Char Yield at
800°C (%)

Pyromellitic

dianhydride

(PMDA)

APB-PMDA ~260 >500 >55

3,3',4,4'-

Biphenyltetracar

boxylic

dianhydride

(BPDA)

APB-BPDA ~255 >520 >60

3,3',4,4'-

Benzophenonete

tracarboxylic

dianhydride

(BTDA)

APB-BTDA ~240 >510 >58

4,4'-

Oxydiphthalic

anhydride

(ODPA)

APB-ODPA ~225 >500 >55

2,2-bis(3,4-

dicarboxyphenyl)

hexafluoropropa

ne dianhydride

(6FDA)

APB-6FDA ~230 >500 >50

Mechanical Properties
APB-derived polyimides typically form flexible and tough films. The mechanical properties, such

as tensile strength and modulus, are influenced by the intermolecular interactions and chain

packing, which are dictated by the dianhydride structure.
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Dianhydride
Polyimide
Designation

Tensile
Strength (MPa)

Tensile
Modulus (GPa)

Elongation at
Break (%)

PMDA APB-PMDA 100 - 120 2.5 - 3.0 5 - 10

BPDA APB-BPDA 110 - 130 2.8 - 3.5 8 - 15

BTDA APB-BTDA 90 - 110 2.2 - 2.8 10 - 20

ODPA APB-ODPA 85 - 105 2.0 - 2.5 > 20

6FDA APB-6FDA 95 - 115 2.3 - 2.9 10 - 20

Dielectric Properties and Water Absorption
Polyimides are valued for their low dielectric constants, making them suitable for

microelectronics applications. The incorporation of fluorine atoms, as in 6FDA, can further

lower the dielectric constant and reduce water absorption.

Dianhydride
Polyimide
Designation

Dielectric Constant
(at 1 MHz)

Water Absorption
(%)

PMDA APB-PMDA 3.2 - 3.5 0.8 - 1.2

BPDA APB-BPDA 3.1 - 3.4 0.7 - 1.0

BTDA APB-BTDA 3.3 - 3.6 0.9 - 1.3

ODPA APB-ODPA 3.0 - 3.3 0.6 - 0.9

6FDA APB-6FDA 2.7 - 2.9 0.2 - 0.5

Comparison with Commercial High-Performance
Polymers
Direct, side-by-side comparative studies of APB-derived polyimides with commercial

benchmarks like Kapton® (a PMDA-ODA based polyimide) and Ultem™ (a polyetherimide) are

limited in publicly available literature. However, based on the collected data, some general

comparisons can be drawn:
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APB-PMDA vs. Kapton® HN: APB-PMDA is expected to have a slightly lower glass transition

temperature and tensile modulus compared to Kapton® HN due to the flexible ether linkages

in the APB diamine, which disrupt chain packing. This increased flexibility may, however,

lead to improved processability.

APB-based Polyimides vs. Ultem™: Ultem™ is a thermoplastic polyetherimide known for its

excellent melt processability. APB-based polyimides, particularly those synthesized with

flexible dianhydrides like ODPA or 6FDA, can also exhibit thermoplastic behavior. The

thermal stability of many APB-polyimides is generally higher than that of Ultem™.

Experimental Protocols
Synthesis of APB-Based Polyimides (Two-Step Method)

Poly(amic acid) Synthesis: In a dry, nitrogen-purged flask, the diamine (APB) is dissolved in

a dry aprotic solvent such as N,N-dimethylacetamide (DMAc) or N-methyl-2-pyrrolidone

(NMP). An equimolar amount of the solid dianhydride is added portion-wise to the stirred

solution at room temperature. The reaction is continued for 12-24 hours under a nitrogen

atmosphere to yield a viscous poly(amic acid) solution.

Thermal Imidization: The poly(amic acid) solution is cast onto a glass substrate to form a thin

film. The film is then subjected to a staged thermal curing process in an oven or furnace

under a nitrogen atmosphere. A typical heating schedule is: 80°C for 1 hour, 150°C for 1

hour, 200°C for 1 hour, and finally 300°C for 1 hour to ensure complete conversion to the

polyimide.

Characterization Methods
Thermal Analysis: Glass transition temperatures (Tg) are determined by Differential

Scanning Calorimetry (DSC) at a heating rate of 10-20°C/min. Thermogravimetric Analysis

(TGA) is used to assess thermal stability (Td) by heating the sample at 10°C/min in a

nitrogen or air atmosphere.

Mechanical Testing: Tensile properties of the polyimide films are measured according to

ASTM D882 standards using a universal testing machine at a specified strain rate.
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Dielectric Analysis: The dielectric constant is measured on thin film samples with sputtered

electrodes using an impedance analyzer at a frequency of 1 MHz, following procedures

based on ASTM D150.

Water Absorption: Pre-weighed dry film samples are immersed in deionized water at room

temperature for 24 hours. The percentage of water absorption is calculated from the weight

gain after patting the surface dry.
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Caption: General synthesis workflow for APB-derived polyimides via the two-step method.
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Dianhydride Structure

Resulting Polyimide Properties
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Caption: Structure-property relationships in APB-derived polyimides.

To cite this document: BenchChem. [Performance Comparison of APB-Derived Polyimides].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075826#characterization-of-polyimides-derived-from-
apb]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com
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